Cas no 4837-74-5 (2-(4-Methoxy-1H-indol-3-yl)acetonitrile)

2-(4-Methoxy-1H-indol-3-yl)acetonitrile structure
4837-74-5 structure
Product Name:2-(4-Methoxy-1H-indol-3-yl)acetonitrile
CAS No:4837-74-5
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD09751226
CID:331761
PubChem ID:119406
Update Time:2025-04-19

2-(4-Methoxy-1H-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Methoxy-1H-indol-3-yl)acetonitrile
    • (4-methoxy-1H-indol-3-yl)acetonitrile
    • 1H-Indole-3-acetonitrile,4-methoxy-
    • 4-METHOXYINDOLE-3-ACETONITRILE
    • 1H-Indole-3-acetonitrile,4-methoxy
    • 3-cyanomethyl-4-methoxyindole
    • 4-methoxy-1H-indol-3-ylacetonitrile
    • 4'-methoxyindol-3'-ylacetonitrile
    • 4-methoxyindolyl-3-acetonitrile
    • Arvelexin
    • Arvelexine
    • DTXSID90197498
    • FT-0648592
    • (4-Methoxy-1H-indol-3-yl)acetonitrile #
    • AKOS006326907
    • 2-(4-methoxy-1H-indol-3-yl)ethanenitrile
    • 4-methoxy-indole-3-acetonitrile
    • (4-methoxy-1H-indol-3-yl)-acetonitrile
    • 4-Methoxy-1H-indole-3-acetonitrile
    • 1H-Indole-3-acetonitrile, 4-methoxy-
    • SCHEMBL2725123
    • 1H-Indole, 4-methoxy-3-cyanomethyl-
    • EN300-127765
    • CHEMBL2063293
    • SB15220
    • A1-00707
    • AMY15254
    • (1H)Indole, 4-methoxy-3-cynanomethyl-
    • 4837-74-5
    • Z1198222836
    • MFCD09751226
    • AS-41706
    • A827522
    • CS-0308695
    • GLXC-03273
    • MDL: MFCD09751226
    • Inchi: 1S/C11H10N2O/c1-14-10-4-2-3-9-11(10)8(5-6-12)7-13-9/h2-4,7,13H,5H2,1H3
    • InChI Key: DHOVDDVYXBMXDM-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2=C1C(CC#N)=CN2

Computed Properties

  • Exact Mass: 186.07900
  • Monoisotopic Mass: 186.079313
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.8
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 141-142 ºC
  • Boiling Point: 408.3°Cat760mmHg
  • Flash Point: 200.7°C
  • Refractive Index: 1.638
  • Solubility: Very slightly soluble (0.52 g/l) (25 º C),
  • PSA: 48.81000
  • LogP: 2.24258

2-(4-Methoxy-1H-indol-3-yl)acetonitrile Pricemore >>

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